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Introduction

Calcium fructoborate is a complex of calcium, fructose, and boron found in plants and
commercially synthesized for use in dietary supplements.[1][2][3] Its characterization is crucial
for quality control, stability testing, and understanding its biological activity. This document
provides detailed application notes and protocols for the analytical techniques used to
characterize calcium fructoborate, ensuring its identity, purity, and strength. The molecular
formula for calcium fructoborate has been identified as Ca[(C6H1006)2B]2-4H20.[3][4][5]

Spectroscopic Techniques

Spectroscopic methods are fundamental for elucidating the molecular structure and
composition of calcium fructoborate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural confirmation, identification, and
guantification of calcium fructoborate and related substances like free borate and fructose.[2]
[6] Both liquid-state and solid-state NMR are utilized.[2][6]

Application:
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Structural elucidation and confirmation of the fructoborate complex.

Identification and quantification of the mono- and di-ester forms of the complex.[2][7]

Quantification of free borate and free fructose.[2][6]

Stability testing of the complex under various conditions.[2][6]
Experimental Protocol: Quantitative 1*B and 3C NMR][2][6]
e Sample Preparation:

o For liquid-state NMR, dissolve a precisely weighed amount of the calcium fructoborate
sample in deuterium oxide (D20).

o For solid-state NMR, pack the powdered sample into an appropriate MAS rotor and weigh
it to the nearest 0.1 mg.[8][9]

o 1B NMR Acquisition (for quantification of fructoborate complex and free borate):
o Spectrometer: Utilize a standard NMR spectrometer.

o Acquisition: Acquire spectra with Magic Angle Spinning (MAS) or under static conditions.

[6]

o Method: A quantitative 2B NMR method can be developed to quantify the amount of
fructoborate present in various formulations.[2]

e 13C NMR Acquisition (for quantification of free fructose and characterization of the complex):
o Spectrometer: Utilize a standard NMR spectrometer.
o Liquid-State 13C NMR:

» Acquire spectra to identify and quantify free fructose. A 3-7 ppm downfield shift of the
fructose resonances is observed for the carbons coordinated to borate.[6]

o Solid-State 3C CP-MAS NMR:
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Contact Time: 1 ms (variable amplitude).

Relaxation Delay: 8 seconds.

Acquisition Time: 25.6 ms.

Spectral Width: 40 kHz.

Number of Scans: 4096.[6]

o Data Analysis:
o Integrate the areas of the relevant peaks in the 1B and 13C NMR spectra.

o Calculate the molar ratios of the fructoborate complex, free borate, and free fructose
based on the integrated peak areas and sample weight.[6]

Fourier-Transform Infrared (FTIR) and Raman
Spectroscopy

FTIR and Raman spectroscopy are vibrational spectroscopy techniques used to identify
functional groups and confirm the molecular structure of calcium fructoborate by comparing
its spectrum to that of its precursors (fructose, boric acid, calcium carbonate).[3][10][11]

Application:
o Confirmation of the formation of the calcium fructoborate complex.
« |dentification of characteristic vibrational bands.
o Comparison with precursor materials to ensure reaction completion.
Experimental Protocol: FTIR and Raman Spectroscopy[3][12]
e FTIR Spectroscopy:
o Instrument: PerkinElmer Spectrum 100 spectrometer (or equivalent).[3][12]

o Accessory: Universal Attenuated Total Reflection (UATR).[12]
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o Spectral Range: 650-4000 cm~1.[3][12]

o Resolution: 4 cm~1.[12]

o Procedure: Place the sample directly on the UATR crystal and collect the spectrum. The

vibrational bands of fructose are present in the calcium fructoborate spectrum, but with

diminished intensity due to new interactions in the complex molecule.[3]

e Raman Spectroscopy:

[e]

[12]

[e]

o

[¢]

Laser Power: 63.02 mW.[12]

Spectral Range: 400-4000 cm~1.[1][10]

Laser Excitation: 514.5 nm line of an Ar* laser.[12]

Instrument: Jobin Yvon HR640 spectrometer with an Andor CCD detector (or equivalent).

o Procedure: Place the sample in the path of the laser beam and collect the scattered light.

Data Presentation: Characteristic Vibrational Bands

Wavenumber

Technique Assignment Reference
(cm™)
O-H stretching (water
FTIR ~3400 o [1]
of crystallization)
C-0O, C-C stretching,
FTIR 1200 - 1770 _ [1]
O-H bending
C-0, C-C stretching,
FTIR 600 - 1050 _ [1]
B-O stretching
Raman 3314 B-O bond [3][12]
Raman 1471 - 1602 B-O bond [31[12]
Raman 851, 627 Crystallization water [31[12]
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Chromatographic Techniques

Chromatographic methods are essential for the separation, identification, and quantification of
calcium fructoborate and potential impurities.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a simple, rapid, and precise method for the simultaneous identification and
quantification of boric acid and calcium fructoborate in bulk materials and dietary
supplements.[13][14]

Application:
» Simultaneous quantification of boric acid and calcium fructoborate.[13]
e Quality control of dietary supplements.[15]

Experimental Protocol: HPTLC-Densitometry[13][14]

Stationary Phase: HPTLC silica gel G 60 Fzs4 precoated glass plates.[13][15]

e Sample and Standard Preparation:
o Prepare standard solutions of boric acid and calcium fructoborate in water.
o Extract samples of dietary supplements with water.

e Mobile Phase: 2-propanol-water 8:2 (v/v).[13][15]

o Development: Develop the plate in a suitable chamber until the mobile phase front has
migrated a sufficient distance.

e Detection:
o Dry the plate with an air dryer.
o Spray the plate with a 0.1% chlorogenic acid ethanolic solution.[14]

o Visualize the plate at 365 nm.[14][15]
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Quantification: Use a densitometer to scan the plate and quantify the separated compounds
based on the peak areas. The Rp values are approximately 0.83 for boric acid and 0.59 for
calcium fructoborate.[13][15]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides a highly sensitive and specific method for the identification and quantification

of the fructoborate complex in various matrices, including food products.[16][17]

Application:

Identification and quantification of the fructoborate di-ester complex.[16][17]

Analysis of calcium fructoborate in complex matrices like food and dietary supplements.

Experimental Protocol: LC-MS[16][17]

Chromatography System: Ultra High-Performance Liquid Chromatography (UHPLC) system.
Column: Thermo Acclaim™ HILIC-10 (150mm x 2.1 mm, 3 um patrticle size).[16]

Mobile Phase: Isocratic elution with 90% acetonitrile / 10% 0.1M ammonium acetate.[16]
Flow Rate: Not specified, optimize for best separation.

Injection Volume: 2 pL.[16]

Total Run Time: 12 minutes.[16]

Mass Spectrometry System: Q Exactive Orbitrap mass spectrometer (or equivalent).[16][17]
lonization Source: Heated Electrospray lonization (HESI) in negative mode.[16][18]
Detection:

o Full MS Scan: Identify the precursor ion of the fructoborate di-ester at m/z 367.10522.[16]
[17]

o MS/MS: Fragment the precursor ion for structural confirmation.[18]
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o Quantification: Create a calibration curve using standard solutions of calcium fructoborate.
[16]

Other Analytical Techniques
Thermal Analysis (TGA/DTA)

Thermoanalytical techniques like Thermogravimetric Analysis (TGA) and Differential Thermal
Analysis (DTA) are used to study the thermal stability and decomposition of calcium
fructoborate.[1][19][20]

Application:

o Determination of water of hydration.

e Analysis of thermal decomposition stages.
o Confirmation of the molecular formula.[5]

Experimental Protocol: TGA/DTA[20]

Instrument: Shimadzu TG-50 and DTA-50 (or equivalent).[20]

e Sample Size: 10-20 mg.[20]

e Crucible: Platinum.[20]

o Atmosphere: Oxygen flow at 50 mL/min.[20]

e Heating Rate: 5 °C/min.[20]

o Temperature Range: Ambient to >800 °C.

o DTA Standard: Al203.[20]

Data Presentation: Thermal Decomposition Stages
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Temperature Range
(°C)

Mass Loss Process Reference

Loss of hydration
Up to ~152 ~8-12% ] [1][19][20]
water (endothermic)

Decomposition of the
152 - 850 ~75% anhydrous complex [1][5][20]

(exothermic stages)

>850 - Final residue: CaB204  [19][20]

X-ray Diffraction (XRD)

XRD is used to investigate the crystalline structure of materials. For calcium fructoborate, it is
used to assess its degree of crystallinity.

Application:

o Determination of the crystalline or amorphous nature of calcium fructoborate.[1][10]
Experimental Protocol: X-ray Diffraction

 Instrument: A standard X-ray diffractometer.

e Radiation: Typically Cu Ka radiation.

e Scan Range (26): 3° to 50°.[5]

e Procedure: Place the powdered sample on a sample holder and perform the scan. The
resulting diffraction pattern for commercial calcium fructoborate typically shows broad
peaks, indicating a highly amorphous nature.[10][21]

Visualizations
Experimental Workflow: General Characterization
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General Workflow for Calcium Fructoborate Characterization
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Caption: General workflow for the characterization of calcium fructoborate.
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Caption: Relationship between techniques and the information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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